Cas no 1805470-22-7 (Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate)

Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate is a fluorinated aromatic ester featuring both trifluoromethyl and iodine substituents, offering unique reactivity for advanced synthetic applications. The presence of electron-withdrawing trifluoromethyl groups enhances the compound's stability and influences its electrophilic properties, making it valuable in cross-coupling reactions and as a building block for pharmaceuticals or agrochemicals. The iodine moiety provides a versatile handle for further functionalization via metal-catalyzed transformations. Its high purity and well-defined structure ensure consistent performance in demanding chemical processes. This compound is particularly useful in the development of fluorinated organic materials and bioactive molecules, where precise control over molecular architecture is critical.

Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate structure

1805470-22-7 structure

Product Name:Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate

CAS No:1805470-22-7

MF:C₁₀H₅F₆IO₂

MW:398.04039645195

CID:4964772

Update Time:2025-05-28

Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate
- Inchi： 1S/C10H5F6IO2/c1-19-8(18)6-4(9(11,12)13)2-3-5(7(6)17)10(14,15)16/h2-3H,1H3
- InChI Key： VPYFMXPPSOGFOY-UHFFFAOYSA-N
- SMILES： IC1=C(C(F)(F)F)C=CC(C(F)(F)F)=C1C(=O)OC

Computed Properties

Exact Mass: 397.92385 g/mol
Monoisotopic Mass: 397.92385 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 26.3
Molecular Weight: 398.04

Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013034015-1g	Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate	1805470-22-7	97%	1g	1,504.90 USD	2021-06-22

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